An In-depth Technical Guide to the Chemical Structure and Properties of Oxacillin
An In-depth Technical Guide to the Chemical Structure and Properties of Oxacillin
For Researchers, Scientists, and Drug Development Professionals
This document provides a comprehensive technical overview of oxacillin (B1211168), a penicillinase-resistant β-lactam antibiotic. It details its chemical structure, physicochemical properties, mechanism of action, and the primary mechanisms by which bacteria develop resistance. Furthermore, it includes a detailed experimental protocol for determining its minimum inhibitory concentration (MIC), a critical metric in antimicrobial susceptibility testing.
Chemical Structure
Oxacillin is a semisynthetic antibiotic belonging to the penicillin family.[1] Its core structure is the 6-aminopenicillanic acid nucleus, which consists of a thiazolidine (B150603) ring fused to a β-lactam ring.[2] The β-lactam ring is the active moiety responsible for the antibacterial activity.[2] Attached to this nucleus is a 5-methyl-3-phenylisoxazole-4-carboxamide (B2444219) side chain, which provides steric hindrance, protecting the β-lactam ring from hydrolysis by many bacterial β-lactamase enzymes.[3][4]
Table 1: Chemical Identifiers for Oxacillin
| Identifier | Value |
| IUPAC Name | (2S,5R,6R)-3,3-dimethyl-6-[[(5-methyl-3-phenyl-1,2-oxazole-4-carbonyl)amino]-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid[3] |
| CAS Number | 66-79-5[3] |
| Molecular Formula | C₁₉H₁₉N₃O₅S[3] |
| SMILES | CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)N[C@H]3[C@@H]4N(C3=O)--INVALID-LINK--C(=O)O[3] |
| InChI Key | UWYHMGVUTGAWSP-JKIFEVAISA-N[3] |
Physicochemical Properties
The physicochemical properties of oxacillin are crucial for its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation characteristics. Key properties are summarized below.
Table 2: Physicochemical Data for Oxacillin
| Property | Value | Reference |
| Molecular Weight | 401.4 g/mol | [3][5] |
| Exact Mass | 401.10454189 g/mol | [5] |
| XLogP3 | 2.4 | [5] |
| Hydrogen Bond Donor Count | 2 | [5] |
| Hydrogen Bond Acceptor Count | 7 | [5] |
| Rotatable Bond Count | 4 | [5] |
| Topological Polar Surface Area | 138 Ų | [5] |
| Solubility (Water) | 50-52 mg/mL (for sodium salt monohydrate) | |
| Biological Half-Life | 20 to 30 minutes | [5][6] |
Mechanism of Action
As a β-lactam antibiotic, oxacillin's bactericidal activity results from the inhibition of bacterial cell wall synthesis.[3][5] The process is initiated by the drug's binding to specific penicillin-binding proteins (PBPs), which are bacterial enzymes essential for the final steps of peptidoglycan synthesis.[7][8] Peptidoglycan provides structural integrity to the bacterial cell wall.[7]
By covalently binding to the active site of PBPs, oxacillin blocks the transpeptidation reaction, which is the cross-linking of peptidoglycan strands.[2][7] This inhibition weakens the cell wall, rendering the bacterium unable to withstand its internal osmotic pressure, ultimately leading to cell lysis and death.[7][8]
Mechanisms of Resistance
Bacterial resistance to oxacillin can emerge through several mechanisms, posing significant clinical challenges.
-
Target Site Modification (mecA-mediated): The most critical resistance mechanism in staphylococci is the acquisition of the mecA gene.[9] This gene encodes for a modified penicillin-binding protein, PBP2a, which has a very low affinity for oxacillin and other β-lactam antibiotics.[9][10] Consequently, even in the presence of oxacillin, PBP2a can continue to carry out the transpeptidation reaction, allowing for cell wall synthesis and bacterial survival.[10]
-
Enzymatic Inactivation: While oxacillin is designed to be resistant to many penicillinases, some bacteria can produce β-lactamase enzymes capable of hydrolyzing its β-lactam ring, thereby inactivating the antibiotic.[7][11] Class D β-lactamases, also known as oxacillinases (OXAs), are particularly noted for this capability.[11][12]
-
Other Mechanisms: Additional, though less common, mechanisms include mutations in core genes related to cell-wall metabolism (mec-independent resistance) and the overexpression of efflux pumps that actively transport the antibiotic out of the bacterial cell.[9][10]
Experimental Protocols
Minimum Inhibitory Concentration (MIC) Testing: Broth Microdilution Method
Determining the MIC of oxacillin against a bacterial isolate is fundamental for assessing its susceptibility and guiding clinical therapy. The broth microdilution method is a reference standard.[13]
Objective: To determine the lowest concentration of oxacillin that prevents the visible growth of a target microorganism in vitro.[13]
Materials:
-
Cation-adjusted Mueller-Hinton Broth (CAMHB)
-
Oxacillin powder (analytical grade)
-
Sterile 96-well microtiter plates
-
Bacterial isolate(s) for testing
-
Quality control (QC) strains (e.g., S. aureus ATCC® 29213™, S. aureus ATCC® 43300™)
-
0.5 McFarland turbidity standard
-
Sterile saline or deionized water
-
Incubator (35°C ± 2°C)
Methodology:
-
Prepare Oxacillin Stock Solution: Accurately weigh oxacillin powder and dissolve it in a suitable solvent (e.g., deionized water) to create a high-concentration stock solution (e.g., 1280 µg/mL).[13] Sterilize by filtration.
-
Prepare Serial Dilutions: In a 96-well plate, perform two-fold serial dilutions of the oxacillin stock solution using CAMHB to achieve a range of final concentrations (e.g., from 64 µg/mL down to 0.06 µg/mL).[13] Ensure each well contains a final volume of 50 µL. Include a growth control well (broth only, no antibiotic) and a sterility control well (uninoculated broth).
-
Prepare Bacterial Inoculum: From a fresh (18-24 hour) culture plate, select several colonies of the test organism. Suspend them in sterile saline and adjust the turbidity to match a 0.5 McFarland standard.[14] This corresponds to approximately 1.5 x 10⁸ CFU/mL.
-
Inoculate Plate: Dilute the standardized bacterial suspension in CAMHB so that when 50 µL is added to each well, it results in a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.[13]
-
Incubation: Cover the microtiter plate and incubate at 35°C for 16-20 hours in ambient air. For detecting oxacillin resistance in staphylococci, a full 24-hour incubation is recommended.[13][15]
-
Reading Results: After incubation, examine the plate for visible bacterial growth (turbidity or a pellet at the bottom of the wells). The MIC is the lowest concentration of oxacillin at which there is no visible growth.[13] The growth control well must show turbidity for the test to be valid.
References
- 1. grokipedia.com [grokipedia.com]
- 2. Oxacillin - Wikipedia [en.wikipedia.org]
- 3. Oxacillin | C19H19N3O5S | CID 6196 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. ldh.la.gov [ldh.la.gov]
- 5. Oxacillin | Drug Information, Uses, Side Effects, Chemistry | PharmaCompass.com [pharmacompass.com]
- 6. Oxacillin | Bacterial | 66-79-5 | Invivochem [invivochem.com]
- 7. What is the mechanism of Oxacillin Sodium? [synapse.patsnap.com]
- 8. What is Oxacillin Sodium used for? [synapse.patsnap.com]
- 9. Case Commentary: The hidden side of oxacillin resistance in Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Resistance mechanisms – Antibiotic resistance – ReAct [reactgroup.org]
- 11. Action and resistance mechanisms of antibiotics: A guide for clinicians - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Structural origins of oxacillinase specificity in class D β-lactamases - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. benchchem.com [benchchem.com]
- 14. Methods for Improved Detection of Oxacillin Resistance in Coagulase-Negative Staphylococci: Results of a Multicenter Study - PMC [pmc.ncbi.nlm.nih.gov]
- 15. scispace.com [scispace.com]
